Cas no 1504957-46-3 (3-[2-(Trifluoromethyl)phenyl]-1-benzofuran-2-amine)

3-[2-(Trifluoromethyl)phenyl]-1-benzofuran-2-amine is a fluorinated benzofuran derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethylphenyl substituent, which enhances lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. The benzofuran core provides a rigid scaffold that can influence binding affinity in biologically active compounds. This compound may be of interest in the development of kinase inhibitors, CNS-targeting agents, or antimicrobials due to its electron-withdrawing trifluoromethyl group and amine functionality, which allow for further derivatization. Its synthetic versatility and structural features make it a useful building block for medicinal chemistry and material science applications.
3-[2-(Trifluoromethyl)phenyl]-1-benzofuran-2-amine structure
1504957-46-3 structure
Product Name:3-[2-(Trifluoromethyl)phenyl]-1-benzofuran-2-amine
CAS No:1504957-46-3
MF:C15H10F3NO
MW:277.24121427536
CID:5265092
Update Time:2025-10-19

3-[2-(Trifluoromethyl)phenyl]-1-benzofuran-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(trifluoromethyl)phenyl]-1-benzofuran-2-amine
    • 3-[2-(Trifluoromethyl)phenyl]-1-benzofuran-2-amine
    • Inchi: 1S/C15H10F3NO/c16-15(17,18)11-7-3-1-5-9(11)13-10-6-2-4-8-12(10)20-14(13)19/h1-8H,19H2
    • InChI Key: ZEKHDXMCABESQI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1=C(N)OC2C=CC=CC1=2)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 347
  • XLogP3: 4.5
  • Topological Polar Surface Area: 39.2

3-[2-(Trifluoromethyl)phenyl]-1-benzofuran-2-amine Pricemore >>

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